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Compound of Interest

Compound Name: 3,3-Dimethylpentane

Cat. No.: B146829 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential guidance for the safe handling, storage, and

disposal of 3,3-Dimethylpentane. The following procedures are designed to minimize risks

and ensure a safe laboratory environment.

Understanding the Hazards
3,3-Dimethylpentane is a highly flammable, colorless liquid that poses several health and

environmental risks.[1] It can cause skin and eye irritation, and inhalation of its vapors may

lead to drowsiness or dizziness.[2][3][4] A significant danger is its aspiration hazard; if

swallowed, it can enter the lungs and may be fatal.[1][3][5] Furthermore, it is very toxic to

aquatic life with long-lasting effects.[1] Adherence to strict safety protocols is mandatory.

Key Safety and Physical Data
The following table summarizes crucial quantitative data for 3,3-Dimethylpentane.
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Property Value Citations

Chemical Formula C₇H₁₆

Molecular Weight 100.20 g/mol

Appearance Colorless liquid [2]

Flash Point
-7 °C to -6 °C (19.4 °F to 21.2

°F)
[3]

Boiling Point 86 °C (186.8 °F)

Melting Point -135 °C (-211 °F)

Density 0.693 g/mL at 25 °C

Vapor Pressure 82.7 mmHg [1][2]

Explosion Limits
Lower: 1.0% vol / Upper: 7.0%

vol
[3]

GHS Hazard Statements
H225, H304, H315, H336,

H410
[1][5]

Operational and Disposal Plans
This section provides step-by-step procedural guidance for handling 3,3-Dimethylpentane
from receipt to disposal.

Engineering Controls and Personal Protective
Equipment (PPE)
To ensure safety, a combination of engineering controls and appropriate PPE is required.

Engineering Controls:

Ventilation: Always handle 3,3-Dimethylpentane in a well-ventilated area. Use a chemical

fume hood or other local exhaust ventilation to keep airborne levels below exposure limits.[3]
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Safety Equipment: Facilities must be equipped with an eyewash station and a safety shower.

[3] All equipment used, including ventilation, must be explosion-proof.[3][4]

Static Control: Ground and bond all containers and transfer equipment to prevent static

discharge, which can ignite vapors.[3][4]

Personal Protective Equipment (PPE) Protocol: The following PPE is mandatory when handling

3,3-Dimethylpentane.
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PPE Category Specification Citations

Eye/Face Protection

Wear chemical splash goggles

that meet EN 149 standards.

For operations with a higher

splash risk, use a full face

shield in addition to goggles.

[3][6]

Hand Protection

Wear appropriate chemical-

resistant gloves (e.g., Nitrile,

Neoprene). Inspect gloves for

tears or holes before each use

and replace them regularly to

avoid permeation.

[3][7][8]

Body Protection

Wear a flame-retardant lab

coat and appropriate protective

clothing to prevent skin

exposure. For larger quantities

or splash risks, a chemical-

resistant apron or coveralls is

recommended.

[3][8][9]

Respiratory Protection

If ventilation is inadequate or

exposure limits may be

exceeded, use a

NIOSH/MSHA-approved

respirator with an organic

vapor cartridge (e.g., ABEK

type filter).

[3][8][9]

Foot Protection

Wear closed-toe, chemical-

resistant shoes. Do not wear

perforated shoes or sandals in

the laboratory.

[7][8]

Step-by-Step Handling and Storage Procedures
Handling:
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Preparation: Before handling, ensure all engineering controls are operational and all required

PPE is correctly worn. Clear the work area of all ignition sources, including sparks, open

flames, and hot surfaces.[3][4]

Transferring: Use only spark-proof tools when opening or transferring 3,3-Dimethylpentane.

[3][4] Ground and bond containers during transfer to prevent static electricity buildup.[3]

Use: Avoid contact with eyes, skin, and clothing.[3] Do not breathe vapors or mists.[3]

Post-Handling: After handling, wash hands and any exposed skin thoroughly.[3][4] Clean the

work area and decontaminate any equipment used.

Storage:

Store containers in a designated flammables area that is cool, dry, and well-ventilated.[3]

Keep containers tightly closed when not in use.[3]

Store away from incompatible substances, such as strong oxidizing agents (e.g., peroxides,

nitrates).[3]

Do not expose containers to heat or direct sunlight.[3]

Emergency and First Aid Protocols
Immediate and correct response to an exposure or spill is critical.

First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[3][4]

Skin Contact: Remove all contaminated clothing. Flush skin with plenty of water for at least

15 minutes. Get medical attention if irritation develops.[3][4]

Inhalation: Move the victim to fresh air immediately. If breathing is difficult, provide oxygen. If

the victim is not breathing, give artificial respiration. Seek immediate medical attention.[3][4]
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Ingestion:Do NOT induce vomiting. Due to the high aspiration risk, this is a medical

emergency.[3] Have the victim lean forward if vomiting occurs naturally. Never give anything

by mouth to an unconscious person. Seek immediate medical attention.[3][4]

Spill and Disposal Plan
Spill Response:

Evacuate: Immediately evacuate all personnel from the spill area.

Ignition Sources: Remove all sources of ignition.[3][4]

Ventilate: Ensure the area is well-ventilated.

Containment: Wearing full PPE, contain the spill using an inert, non-combustible absorbent

material like vermiculite, sand, or earth.[3][10] Do not use combustible materials like

sawdust.

Collection: Use non-sparking tools to collect the absorbed material and place it into a

suitable, labeled container for hazardous waste disposal.[3][4]

Decontamination: Clean the spill area thoroughly.

Reporting: Report the spill to the appropriate environmental health and safety personnel.

Disposal Protocol:

Chemical waste must be disposed of as hazardous waste.[10]

Dispose of contents and containers in accordance with all local, regional, national, and

international regulations.[11][12]

Do not mix with other waste. Leave the chemical in its original container if possible.

Empty containers may retain product residue and vapors and can be dangerous.[3] Handle

them as you would the product itself.

Mandatory Visualization
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The following diagram illustrates the logical workflow for responding to a 3,3-Dimethylpentane
spill.

Spill Detected
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Remove Ignition Sources
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& Equipment
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Click to download full resolution via product page
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Caption: Workflow for a safe and effective response to a 3,3-Dimethylpentane spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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